7-(Bromomethyl)bicyclo[4.1.0]heptane

Core Science & Biosynthesis

A Technical Guide to the Historical Synthesis of Bicyclo[4.1.0]heptane Derivatives: From Foundational Discoveries to Modern Innovations

The bicyclo[4.1.0]heptane ring system, a cornerstone of organic synthesis, is present in a multitude of natural products and pharmacologically active compounds.[1][2][3] Its unique structural and stereochemical properties, arising from the fusion of a cyclohexane ring and a cyclopropane ring, have made it a compelling target for synthetic chemists for decades. This guide provides an in-depth exploration of the historical evolution of synthetic methodologies to construct this important bicyclic scaffold, offering insights into the underlying principles and experimental protocols that have shaped the field.

The Dawn of Bicyclo[4.1.0]heptane Synthesis: Carbene and Carbenoid Chemistry

The earliest and most direct approaches to the bicyclo[4.1.0]heptane skeleton involved the addition of a one-carbon unit to a cyclohexene precursor. These methods, centered around the chemistry of carbenes and carbenoids, remain fundamental to the synthesis of this ring system.

In 1958, Howard Simmons and Ronald Smith reported a groundbreaking method for the cyclopropanation of alkenes using diiodomethane and a zinc-copper couple.[4] This reaction, now famously known as the Simmons-Smith reaction, proved to be a powerful tool for the synthesis of bicyclo[4.1.0]heptane (norcarane) from cyclohexene.[5] A key feature of this reaction is its stereospecificity, where the configuration of the starting alkene is retained in the cyclopropane product.[5] This is due to the concerted nature of the methylene transfer from the organozinc intermediate.[4]

The active reagent is believed to be an organozinc carbenoid, iodomethylzinc iodide (ICH₂ZnI), which delivers the methylene group to both carbons of the double bond simultaneously.[5] The reaction is often directed by the presence of nearby hydroxyl groups, which can coordinate to the zinc, leading to cis-directing effects.[5]

Experimental Protocol: Synthesis of Norcarane via Simmons-Smith Reaction [5]

• Reactants: Cyclohexene, Diiodomethane, Zinc-Copper Couple

• Procedure:

  • A zinc-copper couple is prepared by treating zinc dust with a copper sulfate solution.

  • The activated zinc-copper couple is suspended in a suitable solvent, such as diethyl ether.

  • A solution of diiodomethane and cyclohexene in the same solvent is added to the suspension.

  • The reaction mixture is stirred, typically at reflux, for several hours.

  • The reaction is quenched, and the product, norcarane (bicyclo[4.1.0]heptane), is isolated and purified by distillation.

A significant improvement to the original conditions was the "Furukawa modification," which utilizes diethylzinc (Et₂Zn) in place of the zinc-copper couple, often leading to higher yields and better reproducibility.[5][6]

The addition of dihalocarbenes to cyclohexene provides a direct route to 7,7-dihalobicyclo[4.1.0]heptane derivatives. A common method for generating dichlorocarbene (:CCl₂) is the reaction of chloroform with a strong base, such as potassium tert-butoxide or sodium hydroxide under phase-transfer catalysis conditions.[7][8][9] These dihalobicyclo[4.1.0]heptanes are valuable intermediates that can be further elaborated, for instance, by reduction to the parent bicyclo[4.1.0]heptane or by conversion to other functional groups.

Experimental Protocol: Synthesis of 7,7-Dichlorobicyclo[4.1.0]heptane [7]

• Reactants: Cyclohexene, Chloroform, Sodium Hydroxide, Tri-n-propylamine (phase-transfer catalyst)

• Procedure:

  • Cyclohexene, chloroform, and tri-n-propylamine are mixed in a flask and cooled in an ice bath.

  • A solution of sodium hydroxide in water is added dropwise with vigorous stirring.

  • The mixture is stirred at 0°C for a short period, then at room temperature, and finally heated.

  • After workup and extraction with a nonpolar solvent like n-pentane, the solvent is evaporated.

  • The crude product is purified by distillation under reduced pressure to yield 7,7-dichlorobicyclo[4.1.0]heptane.

The Role of Pericyclic Reactions: The Diels-Alder Approach

The Diels-Alder reaction, a powerful tool for the formation of six-membered rings, has also been historically employed in the synthesis of bicyclo[4.1.0]heptane derivatives.[10][11] This strategy typically involves the [4+2] cycloaddition of a diene with a dienophile that either contains a cyclopropane ring or can be subsequently cyclopropanated.

A notable example involves the use of β-stannyl enones as dienophiles in Diels-Alder reactions to construct bicyclo[4.1.0]hept-3-enes.[12] The resulting adducts can then undergo further transformations. This approach highlights the versatility of combining pericyclic reactions with other synthetic methods to build complex molecular architectures.

Logical Relationship: Diels-Alder Strategy

Caption: Diels-Alder approach to bicyclo[4.1.0]heptene systems.

Intramolecular Pathways: Forging the Bicyclic Core from Within

Intramolecular cyclization represents a diverse and powerful set of strategies for constructing the bicyclo[4.1.0]heptane framework.[1][2][13] These methods often offer high levels of stereocontrol and can be mediated by a variety of reagents and catalysts.

The advent of transition metal catalysis has revolutionized organic synthesis, and the construction of bicyclo[4.1.0]heptanes is no exception. Palladium-catalyzed intramolecular coupling and cyclization reactions have been developed to produce substituted bicyclo[4.1.0]heptenes with high regio- and stereoselectivity.[14] For example, the intramolecular reaction of a 3-(cyclohexa-2,4-dienyl)pentane-2,4-dione with a β-styryl bromide in the presence of a palladium catalyst leads to the formation of a bicyclo[4.1.0]hept-3-ene derivative.[14]

Workflow: Palladium-Catalyzed Intramolecular Cyclization

Caption: Palladium-catalyzed intramolecular synthesis workflow.

The reaction of diazo compounds with aromatic rings, known as the Buchner reaction, can lead to the formation of norcaradiene structures, which are bicyclo[4.1.0]heptatrienes.[15] These norcaradienes are often in equilibrium with their cycloheptatriene isomers.[15][16] The position of this equilibrium is influenced by steric and electronic factors. In some cases, the norcaradiene can be trapped or isolated, providing a route to highly unsaturated bicyclo[4.1.0]heptane derivatives.[16][17] Modern variations of this reaction utilize visible-light photolysis, allowing for metal-free and highly regioselective synthesis of norcaradienes under mild conditions.[16][18]

Modern and Evolving Methodologies

While the foundational methods remain relevant, the synthesis of bicyclo[4.1.0]heptane derivatives continues to evolve with the development of new catalysts and reaction concepts.

First reported in 1989 by Oleg Kulinkovich and his coworkers, this reaction allows for the synthesis of cyclopropanols from the reaction of esters with Grignard reagents in the presence of a titanium(IV) alkoxide catalyst.[19][20][21] While not a direct route to the bicyclo[4.1.0]heptane hydrocarbon skeleton, the Kulinkovich reaction provides access to highly functionalized cyclopropanol derivatives, which can be valuable precursors for more complex bicyclo[4.1.0]heptane targets. The mechanism involves the formation of a titanacyclopropane intermediate.[19][21][22]

Mechanism: Simplified Kulinkovich Reaction Cycle

Caption: Key intermediates in the Kulinkovich reaction.

A major focus of modern research is the development of catalytic, asymmetric methods for cyclopropanation to produce enantiomerically enriched bicyclo[4.1.0]heptane derivatives. This has been achieved using chiral catalysts with various carbene precursors, including diazoalkanes and gem-dichloroalkanes.[23] Cobalt-catalyzed reactions, for example, have shown promise in achieving high levels of enantioselectivity for a range of alkene substrates.[23]

Summary of Key Historical Synthetic Methods

Method	Key Reagents	Core Transformation	Historical Significance
Simmons-Smith Reaction	CH₂I₂, Zn-Cu or Et₂Zn	Alkene → Cyclopropane	Foundational, stereospecific cyclopropanation.
Dihalocarbene Addition	CHX₃, Base	Alkene → Dihalocyclopropane	Access to functionalized bicycloheptanes.
Diels-Alder Reaction	Diene + Dienophile	Formation of cyclohexene ring	Strategic construction of the six-membered ring.
Buchner Reaction	Diazo compound, Arene	Arene → Norcaradiene	Synthesis of unsaturated bicycloheptadienes.
Intramolecular Cyclization	Various (often with transition metal catalysts)	Linear/monocyclic precursor → Bicyclic product	High efficiency and stereocontrol.
Kulinkovich Reaction	Ester, Grignard, Ti(OR)₄	Ester → Cyclopropanol	Access to functionalized cyclopropane precursors.

Conclusion

The synthesis of bicyclo[4.1.0]heptane derivatives has a rich history, evolving from fundamental carbene addition reactions to sophisticated transition metal-catalyzed and asymmetric methodologies. The foundational Simmons-Smith and dihalocarbene addition reactions provided the initial entries into this important class of molecules. Over time, strategic approaches utilizing pericyclic reactions like the Diels-Alder cycloaddition and various intramolecular cyclization strategies have greatly expanded the synthetic toolkit. Modern methods continue to refine our ability to construct these molecules with ever-increasing efficiency, selectivity, and stereocontrol, ensuring that the bicyclo[4.1.0]heptane scaffold will remain a central focus of research in organic chemistry and drug development.

References

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• Kulinkovich Reaction - SynArchive. Available at: [Link]

• Kulinkovich Reaction - Organic Chemistry Portal. Available at: [Link]

• Synthesis of Bicyclo[4.1.0]heptenes via Palladium-Catalyzed Intramolecular Coupling−Cyclization of 3-(Cyclohexa-2,4-dienyl)pentane-2,4-dione with β-Styryl Bromides | Organometallics - ACS Publications. Available at: [Link]

• Kulinkovich Reaction - YouTube. Available at: [Link]

• Simmons–Smith reaction - Wikipedia. Available at: [Link]

• Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds - ResearchGate. Available at: [Link]

• Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds - PubMed. Available at: [Link]

• Norcaradiene Synthesis via Visible-Light-Mediated Cyclopropanation Reactions of Arenes - ACS Publications. Available at: [Link]

• Intramolecular cyclization construction of bicyclo[4.1.0]heptane derivatives. - ResearchGate. Available at: [Link]

• Regioselective Simmons–Smith-type cyclopropanations of polyalkenes enabled by transition metal catalysis - PMC. Available at: [Link]

• Buchner and Beyond: Arene Cyclopropanation as Applied to Natural Product Total Synthesis. Available at: [Link]

• HETEROGENEOUS IRON CATALYZED CYCLOPROPANATION REACTION - AIR Unimi. Available at: [Link]

• An unusual norcaradiene/tropylium rearrangement from a persistent amino-phosphonio-carbene - PMC - NIH. Available at: [Link]

• TRANSITION METAL CATALYZED SIMMONS–SMITH TYPE CYCLOPROPANATIONS. Available at: [Link]

• Norcaradiene Synthesis via Visible-Light-Mediated Cyclopropanation Reactions of Arenes - Organic Letters - ACS Figshare. Available at: [Link]

• Cyclopropanation of Alkenes - Master Organic Chemistry. Available at: [Link]

• Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists - PubMed. Available at: [Link]

• The rearrangement chemistry of norcaradienes and boranorcaradienes. - ResearchGate. Available at: [Link]

• Recent advances in the synthesis of bicyclo[4.1.1]octanes - RSC Publishing. Available at: [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - MDPI. Available at: [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. Available at: [Link]

• Diels-Alder reactions of .beta.-stannyl enones. Synthesis of .DELTA.3-carene, isosesquicarene, and other bicyclo[4.1.0]hept-3-enes | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Regioselective Simmons–Smith-type cyclopropanations of polyalkenes enabled by transition metal catalysis - Chemical Science (RSC Publishing) DOI:10.1039/C7SC04861K. Available at: [Link]

• Access to cyclohexadiene and benzofuran derivatives via catalytic arene cyclopropanation of α-cyanodiazocarbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists | Request PDF - ResearchGate. Available at: [Link]

• 3005 Synthesis of 7,7-dichlorobicyclo[4.1.0]heptane (7,7-dichlornorcarane) from cyclohexene. Available at: [Link]

• Preparation method for 7-methyl-aza-bicyclo[14][19]heptane - Google Patents. Available at:

• Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Available at: [Link]

• Synthesis of 7.7-Dichlorobicyclo [4.1.0]Heptane – Phase Transfer Catalysis - Bartleby.com. Available at: [Link]

• Synthesis of azabicyclo[4.1.0]heptane derivatives from α‐halohydrazones. - ResearchGate. Available at: [Link]

• A Diels-Alder Route to Angularly Functionalized Bicyclic Structures - PMC - NIH. Available at: [Link]

• Metal‐catalyzed intramolecular cyclization synthesis of bicyclo[4.1.0]heptanes. - ResearchGate. Available at: [Link]

• benzocyclopropene - Organic Syntheses Procedure. Available at: [Link]

• trans-Bicyclo[4.1.0]heptane | C7H12 | CID 12591851 - PubChem - NIH. Available at: [Link]

• Diels-Alder Reaction - Organic Chemistry Portal. Available at: [Link]

• Diels Alder Reaction Cyclo Reactants and Bicyclo Products - YouTube. Available at: [Link]

• Bicyclo[4.1.0]heptane, 3,7,7-trimethyl- - the NIST WebBook. Available at: [Link]

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Protocols & Analytical Methods

derivatization of 7-(Bromomethyl)bicyclo[4.1.0]heptane for drug discovery

Executive Summary: The "Apex" Bioisostere

In modern drug discovery, the drive to "escape from flatland" has elevated the status of saturated bicyclic systems. 7-(Bromomethyl)bicyclo[4.1.0]heptane (henceforth 7-BMBH ) represents a high-value scaffold.[1] It serves two distinct roles in medicinal chemistry:

• Structural Bioisostere: The bicyclo[4.1.0]heptane (norcarane) core acts as a rigid, lipophilic spacer that mimics phenyl or cyclohexyl rings but with distinct vectors and metabolic profiles.[1] The 7-position allows for "apex" substitution, projecting functional groups perpendicular to the carbocycle plane.[1]

• Mechanistic Probe (The Radical Clock): Due to the cyclopropylcarbinyl moiety, 7-BMBH is a classic "radical clock."[1] In cross-coupling reactions, the ratio of ring-retained vs. ring-opened product reveals whether a catalytic cycle proceeds via a free radical intermediate (

  ) or a concerted metal-mediated pathway.[1]

This guide provides protocols for derivatizing 7-BMBH while maintaining the integrity of the strained cyclopropane ring.[1]

Chemical Profile & Stability[1]

Property	Data	Notes
Formula	C₈H₁₃Br
MW	189.10 g/mol
Geometry	cis-fused (endo/exo isomers)	cis-fusion is thermodynamically mandated for this ring size.[1][2] The 7-bromomethyl group typically exists as a mixture of exo (major) and endo (minor) unless stereoselectively synthesized.[1]
Reactivity	Primary Alkyl Halide	Susceptible to SN2; prone to radical ring-opening.[1]
Storage	2–8°C, Inert Atmosphere	Light sensitive (homolysis of C-Br).[1]

Expert Insight: The Radical Clock Challenge

The cyclopropylcarbinyl radical rearranges to the homoallyl radical with a rate constant of

at 25°C.

• Observation: If your reaction yields a terminal alkene (4-cycloheptenyl derivative), your catalytic cycle generated a free radical that escaped the solvent cage.[1]

• Goal: Successful derivatization requires conditions that favor 2-electron processes (SN2) or rapid radical capture (organometallic rebound) faster than the ring-opening rate.[1]

Strategic Reaction Pathways

The following diagram outlines the decision logic for derivatizing 7-BMBH.

Figure 1: Strategic decision tree for 7-BMBH derivatization. Note the high risk of ring opening in metal-catalyzed C-C bond formation.

Protocol A: SN2 Heteroatom Functionalization (Amination)

Application: Synthesis of amine building blocks for amide coupling or library generation.[1] Mechanism: Concerted SN2.[1] The cyclopropane ring acts as a steric bulk but generally permits backside attack on the primary carbon.[1]

Materials

• Substrate: 7-BMBH (1.0 equiv)[1]

• Nucleophile: Secondary amine (e.g., Morpholine, Piperidine) (1.2 – 1.5 equiv)[1]

• Base: K₂CO₃ (anhydrous, 2.0 equiv) or DIPEA (for soluble bases)[1]

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)[1]

• Catalyst (Optional): KI (0.1 equiv) – Finkelstein activation

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend K₂CO₃ (2.0 mmol) in anhydrous MeCN (5 mL).

• Addition: Add the secondary amine (1.2 mmol). Stir for 5 minutes at room temperature.

• Substrate Introduction: Add 7-BMBH (1.0 mmol) dropwise.

  • Note: If using KI, add it prior to the substrate to generate the more reactive iodide in situ.

• Reaction: Heat the mixture to 60°C under N₂ atmosphere.

  • Caution: Do not exceed 80°C. Excessive heat can encourage thermal rearrangements or elimination.[1]

• Monitoring: Monitor by LCMS. The bromide (M+H not visible/weak) will convert to the amine product (M+H strong).[1] Look for the disappearance of the starting material peak. Reaction time is typically 4–12 hours.[1]

• Workup:

  • Cool to room temperature.[1]

  • Filter off solids (K₂CO₃/KBr).[1]

  • Concentrate filtrate under reduced pressure.[1]

  • Partition residue between EtOAc and Water.[1] Wash organic layer with Brine.[1]

• Purification: Flash column chromatography (DCM/MeOH gradient).

Validation Check:

• ¹H NMR: The methylene protons (-CH₂-N) typically appear as a doublet around

  2.2–2.5 ppm.[1]

• Ring Integrity: Check for cyclopropane high-field signals (

  0.2–0.8 ppm). Absence of olefinic protons ( 5.0–6.0 ppm) confirms no ring opening occurred.[1]

Protocol B: Nickel-Catalyzed Reductive Cross-Coupling

Application: Linking the aliphatic scaffold to an aromatic ring (C(sp3)-C(sp2) bond).[1] Challenge: Standard Suzuki coupling often fails with alkyl halides due to

-hydride elimination. We utilize a Nickel/Bisoxazoline reductive strategy which is robust for primary alkyl halides.[1]

Materials

• Electrophile 1: 7-BMBH (1.0 equiv)[1]

• Electrophile 2: Aryl Bromide (e.g., 4-Bromoanisole) (1.0 equiv)[1]

• Reductant: Manganese powder (Mn⁰) (3.0 equiv) – Must be activated[1]

• Catalyst: NiCl₂[1]·glyme (10 mol%)[1]

• Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol%)[1]

• Additives: Sodium Iodide (NaI) (0.5 equiv), TMSCl (0.1 equiv)[1]

• Solvent: DMA (N,N-Dimethylacetamide), anhydrous, degassed.[1]

Experimental Workflow

The following diagram details the critical steps to maintain anaerobic conditions, essential for Ni(0)/Ni(I) catalysis.

Figure 2: Workflow for Ni-catalyzed reductive cross-coupling.

Step-by-Step Methodology

• Catalyst Pre-formation: In a glovebox or under Argon, mix NiCl₂·glyme (0.10 mmol) and dtbbpy (0.15 mmol) in DMA (2 mL).[1] Stir until a clear green solution forms.

• Mn Activation: In the reaction vial, add Mn powder (3.0 mmol). Add a trace of TMSCl (10 µL) to activate the Mn surface.[1]

• Substrate Addition: Add the Aryl Bromide (1.0 mmol), 7-BMBH (1.0 mmol), and NaI (0.5 mmol).

• Start: Add the pre-formed Ni/Ligand solution to the vial containing the substrates and Mn.

• Reaction: Seal the vial and heat to 60°C with vigorous stirring.

  • Why NaI? It converts the alkyl bromide to the alkyl iodide in situ, which undergoes oxidative addition to Ni faster, helping to outcompete radical rearrangement.[1]

• Workup:

  • Dilute with EtOAc.[1]

  • Filter through a pad of Celite to remove Mn/Ni residues.[1]

  • Wash with 1M HCl (to remove pyridine ligands) and Brine.[1]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Troubleshooting & QC

• Product A (Desired): 7-(arylmethyl)bicyclo[4.1.0]heptane.

  • NMR: Cyclopropane protons intact.[1]

• Product B (Undesired): 3-(2-arylethyl)cyclohex-1-ene (Ring Opened).[1]

  • Mechanism:[2][3][4] If the Ni-alkyl species releases a free radical that isn't recaptured quickly, the ring opens.[1]

  • Fix: If Product B is observed, lower the temperature to 40°C and increase catalyst loading to 15 mol% to accelerate the capture step.

References

• General Reactivity of Bicyclo[4.1.

  • Wiberg, K. B. (1996).[1] Structures, Energies, and Spectra of Cyclopropanes. The Journal of Organic Chemistry.

  • [1]

• Radical Clock Kinetics (Cyclopropylcarbinyl)

  • Newcomb, M. (1993).[1] Competition Methods and Scales for Alkyl Radical Reaction Kinetics. Tetrahedron.

  • [1]

• Nickel-Catalyzed Reductive Coupling Protocols

  • Weix, D. J. (2015).[1] Methods and Mechanisms for Cross-Electrophile Coupling of Csp2 Halides with Alkyl Electrophiles. Accounts of Chemical Research.

  • [1]

• Norcarane as a Bioisostere

  • Meanwell, N. A. (2011).[1][5] Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry.

  • [1]

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• 3. CN104557653A - Preparation method for 7-methyl-aza-bicyclo[4,1,0]heptane - Google Patents [patents.google.com]
• 4. Development of a scalable, enantioselective synthesis of (-)-7-(bromomethylene)-3-amidobicyclo[2.2.1]heptane-2-carboxamide, a scaffold for divergent drug discovery synthesis - American Chemical Society [acs.digitellinc.com]
• 5. pubs.acs.org [pubs.acs.org]

Strategic Utilization of 7-(Bromomethyl)bicyclo[4.1.0]heptane in Heterocyclic Synthesis

Abstract

The 7-(bromomethyl)bicyclo[4.1.0]heptane scaffold (often referred to as 7-(bromomethyl)norcarane) represents a high-value building block in medicinal chemistry, offering a conformationally restricted bioisostere for ethyl, isopropyl, or cyclohexyl groups. However, its utilization is frequently hampered by two competing reactivity profiles: the steric hindrance of its neopentyl-like electrophilic center and the thermodynamic propensity for cyclopropylcarbinyl rearrangement. This guide provides validated protocols to selectively navigate these pathways, enabling the synthesis of novel nitrogen-containing heterocycles while maintaining scaffold integrity.

Strategic Value & Mechanistic Insight

2.1 The Norcarane Advantage

In drug design, the bicyclo[4.1.0]heptane core serves as a rigid scaffold that vectors substituents into precise 3D orientations. Unlike flexible alkyl chains, the norcarane motif locks the C-7 substituent (in this case, the bromomethyl group) into an exo or endo conformation, reducing the entropic penalty upon protein binding.

2.2 The Reactivity Paradox

Successful synthesis requires balancing two opposing forces:

• Steric Hindrance (

  Barrier): The methylene group at C-7 is attached to a quaternary carbon (the cyclopropane bridgehead). This creates a "neopentyl-like" environment, making standard nucleophilic attacks significantly slower than on primary alkyl halides.

• Electronic Instability (

  Risk): If the reaction conditions encourage carbocation formation (e.g., strong Lewis acids, protic solvents), the cyclopropylcarbinyl cation will rapidly rearrange to a homoallylic system or expand to a bicyclo[3.2.1]octane or cycloheptane derivative.

The Golden Rule: To preserve the bicyclic ring, you must force an

mechanism using polar aprotic solvents and strong nucleophiles, often requiring catalytic activation (Finkelstein conditions).

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways based on reaction conditions.

Figure 1: Mechanistic divergence. Preserving the norcarane scaffold requires strict adherence to concerted substitution pathways (Green).

Experimental Protocols

Protocol A: Synthesis of N-Alkylated Piperazine Derivatives

Target: Introduction of the norcarane motif onto a secondary amine.

Rationale: Direct alkylation is sluggish due to the neopentyl sterics. We utilize Finkelstein conditions (in situ conversion to Iodide) to improve the leaving group ability, coupled with a non-nucleophilic base in a polar aprotic solvent.

Materials:

• 7-(Bromomethyl)bicyclo[4.1.0]heptane (1.0 equiv)

• 1-Boc-piperazine (1.2 equiv)

• Potassium Carbonate (

  ), anhydrous (3.0 equiv)

• Potassium Iodide (KI) (0.5 equiv) - Catalyst

• Solvent: Acetonitrile (MeCN) or DMF (Dry)

Step-by-Step Procedure:

• Activation: In a dried round-bottom flask under Nitrogen atmosphere, dissolve 7-(Bromomethyl)bicyclo[4.1.0]heptane (10 mmol) in dry MeCN (50 mL).

• Catalyst Addition: Add Potassium Iodide (5 mmol). Stir at RT for 30 minutes. Note: The solution may darken slightly as alkyl iodide forms.

• Nucleophile Addition: Add 1-Boc-piperazine (12 mmol) followed by finely ground anhydrous

  (30 mmol).

• Reflux: Heat the mixture to 80°C (reflux) . Monitor by LCMS.

  • Checkpoint: Standard reaction time is 12–18 hours. If conversion is <50% after 6 hours, switch solvent to DMF and increase temp to 90°C.

• Workup: Cool to RT. Filter off inorganic solids. Concentrate the filtrate under reduced pressure.

• Purification: Dilute residue with EtOAc, wash with water and brine. Dry over

  .[1] Purify via flash column chromatography (Hexane/EtOAc gradient).

Expected Yield: 65–80%

Protocol B: "Click" Chemistry Route (Triazole Synthesis)

Target: 1,2,3-Triazole linked norcarane.

Rationale: Azide is a potent, small nucleophile that overcomes steric hindrance better than secondary amines. The resulting azide is a versatile handle for Click chemistry.

Step 1: Azide Formation

• Dissolve 7-(Bromomethyl)bicyclo[4.1.0]heptane (1.0 equiv) in DMSO (0.5 M).

• Add Sodium Azide (

  ) (1.5 equiv). Caution: is toxic and shock-sensitive.

• Heat to 70°C for 4–6 hours.

• Workup: Dilute with water, extract with Diethyl Ether. Do not concentrate the azide to dryness (explosion hazard). Use the solution directly or keep in solution.

Step 2: CuAAC (Click Reaction)

• To the azide solution (in t-BuOH/Water 1:1), add the desired terminal Alkyne (1.0 equiv).

• Add

  (10 mol%) and Sodium Ascorbate (20 mol%).

• Stir at RT for 12 hours.

• The triazole product usually precipitates or can be extracted with EtOAc.

Protocol C: Controlled Ring Expansion (Advanced)

Target: Bicyclo[3.2.1]octane derivatives.

Rationale: If the goal is to access the ring-expanded isomer (often a minor impurity in Protocol A), we deliberately exploit the cyclopropylcarbinyl rearrangement using silver salts to promote

ionization.

Procedure:

• Dissolve 7-(Bromomethyl)bicyclo[4.1.0]heptane in aqueous Acetone (50% v/v).

• Add Silver Nitrate (

  , 1.1 equiv). A precipitate (AgBr) will form immediately.

• Stir at RT for 2 hours.

• The main product will be the rearranged alcohol/nitrate ester. This can be further functionalized.

Analytical Data & QC

NMR Characteristics (400 MHz,

):

• Norcarane Core (Intact): Look for the high-field cyclopropane protons.

  • 0.4 – 0.9 ppm (multiplets, cyclopropyl ring protons).
  • 3.2 – 3.4 ppm (doublet, , -N). Note: The doublet indicates the is attached to a CH (C-7) and confirms the ring is intact.

• Rearranged Core (Bicyclo[3.2.1]):

  • Disappearance of high-field cyclopropyl signals (< 1.0 ppm).

  • Appearance of olefinic protons (

    5.5 – 6.0 ppm) if elimination occurred, or distinct methylene envelopes typical of cycloheptyl systems.

Mass Spectrometry:

• Intact product usually shows

  .

• Rearranged products have the same mass (isomers). LC-MS retention time is critical to distinguish them. The rearranged bicyclic system is generally more polar (elutes earlier on C18) than the compact norcarane.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance at C-7.	Add KI (0.5 eq) to form reactive Iodide intermediate. Switch solvent to DMF.
Ring Opening (Rearrangement)	Acidic conditions or Carbocation formation.	Ensure basic conditions ( ). Avoid Lewis acids. Do not use Ag/Hg salts unless expansion is desired.
Elimination Products	Base is too strong/bulky (e.g., t-BuOK).	Switch to weaker, non-bulky bases ( , ).
Inseparable Isomers	Exo/Endo mixture in starting material.	Use pure Exo-7-(bromomethyl) precursor if possible. Separation often requires prep-HPLC on the final heterocycle.

References

• Fundamental Reactivity of Bicyclo[4.1.

  • Meijs, G. F. (1984).[2] "Reaction of 7,7-dibromobicyclo[4.1.0]heptane and 7-bromobicyclo[4.1.0]heptane with nucleophiles by a radical chain process." The Journal of Organic Chemistry.

• Cyclopropylcarbinyl Rearrangement Mechanisms

  • Roberts, J. D., & Mazur, R. H. (1951). "Small-Ring Compounds. IV. Interconversion of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives." Journal of the American Chemical Society.

• Medicinal Chemistry Applications (Glutamate/Opioid Modulators)

  • Johansson, A., & Luthin, D. (2025 - Review Context).[3] "Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds." Chemistry – An Asian Journal.[4]

• General Nucleophilic Substitution Guidelines

  • Neuman, R. "Chapter 7: Nucleophilic Substitution."[5] University of California, Riverside - Organic Chemistry.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in the Synthesis of Bicyclo[4.1.0]Heptane Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. people.chem.ucsb.edu [people.chem.ucsb.edu]

Application Notes and Protocols: The Strategic Use of 7-(Bromomethyl)bicyclo[4.1.0]heptane in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Bicyclo[4.1.0]heptane Scaffold - A Privileged Motif in Medicinal Chemistry

The bicyclo[4.1.0]heptane ring system, a conformationally restricted cyclohexane fused with a cyclopropane ring, has emerged as a significant structural motif in the design of novel therapeutic agents. Its rigid framework allows for precise spatial positioning of pharmacophoric elements, leading to enhanced binding affinity and selectivity for biological targets.[1] This unique scaffold is found in a variety of biologically active molecules, demonstrating a broad spectrum of activities, including antiviral and metabolic regulation.[2][3] The incorporation of the bicyclo[4.1.0]heptane moiety can also favorably modulate the physicochemical properties of a drug candidate, such as lipophilicity and metabolic stability.

7-(Bromomethyl)bicyclo[4.1.0]heptane is a key building block that provides a direct and efficient route for introducing the bicyclo[4.1.0]heptane scaffold into a target molecule. The presence of the reactive bromomethyl group allows for straightforward nucleophilic substitution reactions, enabling the covalent linkage of this valuable motif to a wide range of molecular frameworks. This application note will explore the utility of 7-(bromomethyl)bicyclo[4.1.0]heptane in the synthesis of two distinct classes of bioactive molecules: Melanin-Concentrating Hormone Receptor 1 (MCH R1) antagonists and antiviral nucleoside analogues.

Application 1: Synthesis of Melanin-Concentrating Hormone Receptor 1 (MCH R1) Antagonists

The Melanin-Concentrating Hormone (MCH) system plays a crucial role in the regulation of energy homeostasis and body weight, making the MCH Receptor 1 (MCH R1) an attractive target for the development of anti-obesity therapeutics.[4] Several potent and selective MCH R1 antagonists have been developed that feature the bicyclo[4.1.0]heptane moiety as a central structural element.[5] In many of these antagonists, the bicyclo[4.1.0]heptane core serves as a rigid scaffold to orient the key pharmacophoric groups for optimal receptor interaction.

The synthesis of these antagonists often involves the alkylation of a nucleophilic amine with a 7-(halomethyl)bicyclo[4.1.0]heptane derivative. This key bond-forming reaction establishes the core structure of the final bioactive molecule.

Workflow for the Synthesis of a Bicyclo[4.1.0]heptane-Containing MCH R1 Antagonist Precursor

Caption: Synthetic workflow for MCH R1 antagonists.

Protocol: Synthesis of a Key Intermediate for Bicyclo[4.1.0]heptane-based MCH R1 Antagonists

This protocol describes a representative nucleophilic substitution reaction to form a key intermediate in the synthesis of MCH R1 antagonists.

Materials

Reagent/Material	Grade	Supplier
7-(Bromomethyl)bicyclo[4.1.0]heptane	≥95%	Commercially Available
Piperazine Derivative	≥97%	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous	Sigma-Aldrich
Acetonitrile (CH₃CN)	Anhydrous	Sigma-Aldrich
Dichloromethane (CH₂Cl₂)	ACS Grade	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	Fisher Scientific
Brine	ACS Grade	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Fisher Scientific

Procedure

• To a solution of the desired piperazine derivative (1.0 eq) in anhydrous acetonitrile (0.1 M) in a round-bottom flask is added potassium carbonate (2.0 eq).

• 7-(Bromomethyl)bicyclo[4.1.0]heptane (1.1 eq) is added to the stirred suspension.

• The reaction mixture is heated to 60 °C and stirred for 12-18 hours, or until TLC analysis indicates complete consumption of the starting amine.

• The reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between dichloromethane and water.

• The aqueous layer is extracted with dichloromethane (3 x 20 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography (silica gel, gradient elution with ethyl acetate in hexanes) to afford the desired N-((bicyclo[4.1.0]heptan-7-yl)methyl)piperazine derivative.

Expected Results

Product	Yield	¹H NMR	¹³C NMR	Mass Spec (ESI+)
N-((bicyclo[4.1.0]heptan-7-yl)methyl)piperazine derivative	75-85%	Consistent with structure	Consistent with structure	[M+H]⁺ calculated and found

Application 2: Synthesis of Antiviral Carbocyclic Nucleoside Analogues

Carbocyclic nucleoside analogues are an important class of antiviral agents where the furanose sugar ring of natural nucleosides is replaced by a carbocycle. This modification imparts greater metabolic stability while often retaining the ability to be recognized and processed by viral enzymes. The bicyclo[4.1.0]heptane scaffold has been successfully incorporated into carbocyclic nucleosides, leading to compounds with promising antiviral activity.

While a direct synthesis starting from 7-(bromomethyl)bicyclo[4.1.0]heptane is not extensively documented, its potential as a starting material for novel antiviral nucleosides is significant. The following section outlines a conceptual synthetic pathway and a representative protocol for the synthesis of a bicyclo[4.1.0]heptane-containing nucleoside analogue, highlighting the key role of a nucleophilic substitution reaction.

Conceptual Pathway for Antiviral Nucleoside Analogue Synthesis

Caption: Synthesis of antiviral nucleoside analogues.

Representative Protocol: N-Alkylation of a Nucleobase with 7-(Bromomethyl)bicyclo[4.1.0]heptane

This protocol provides a general method for the coupling of 7-(bromomethyl)bicyclo[4.1.0]heptane with a representative nucleobase, a key step in the synthesis of novel carbocyclic nucleoside analogues.

Materials

Reagent/Material	Grade	Supplier
7-(Bromomethyl)bicyclo[4.1.0]heptane	≥95%	Commercially Available
Adenine (or other nucleobase)	≥98%	Sigma-Aldrich
Sodium Hydride (NaH), 60% dispersion in mineral oil	Reagent Grade	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous	Sigma-Aldrich
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific
Hexanes	ACS Grade	Fisher Scientific
Saturated Ammonium Chloride (NH₄Cl)	ACS Grade	Fisher Scientific
Brine	ACS Grade	Fisher Scientific
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Fisher Scientific

Procedure

• To a stirred suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil, washed with hexanes) in anhydrous DMF (0.2 M) under an inert atmosphere (e.g., argon) is added the nucleobase (e.g., adenine, 1.0 eq) portion-wise at 0 °C.

• The mixture is stirred at room temperature for 1 hour, or until hydrogen evolution ceases.

• A solution of 7-(bromomethyl)bicyclo[4.1.0]heptane (1.1 eq) in a minimal amount of anhydrous DMF is added dropwise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for 24-48 hours, monitoring by TLC for the formation of the product.

• The reaction is carefully quenched by the slow addition of saturated ammonium chloride solution at 0 °C.

• The mixture is diluted with water and extracted with ethyl acetate (3 x 30 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography (silica gel, gradient elution with methanol in dichloromethane) to afford the desired N-((bicyclo[4.1.0]heptan-7-yl)methyl)nucleobase.

Expected Results

Product	Yield	¹H NMR	¹³C NMR	Mass Spec (ESI+)
N-((bicyclo[4.1.0]heptan-7-yl)methyl)adenine	50-65%	Consistent with structure	Consistent with structure	[M+H]⁺ calculated and found

Conclusion

7-(Bromomethyl)bicyclo[4.1.0]heptane is a versatile and valuable building block for the synthesis of bioactive molecules. Its rigid bicyclic core and reactive bromomethyl handle provide a straightforward means to introduce the desirable physicochemical and pharmacological properties of the bicyclo[4.1.0]heptane scaffold. The application notes provided herein for the synthesis of MCH R1 antagonists and antiviral nucleoside analogues demonstrate the utility of this reagent in modern drug discovery and development. The provided protocols offer a solid foundation for researchers to explore the synthesis of novel and potent therapeutic agents based on this privileged structural motif.

References

• Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists. Bioorganic & Medicinal Chemistry Letters. 2007;17(17):4845-50. [Link]

• Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists. ResearchGate. [Link]

• The Role of Melanin-Concentrating Hormone and Its Receptors in Energy Homeostasis. Frontiers in Endocrinology. 2013;4:45. [Link]

• SAR study of bicyclo[4.1.0]heptanes as melanin-concentrating hormone receptor R1 antagonists: taming hERG. PubMed. [Link]

• Discovery and Characterization of Aminopiperidinecoumarin Melanin Concentrating Hormone Receptor 1 Antagonists. Journal of Medicinal Chemistry. 2005;48(19):5946-9. [Link]

• The Role of Melanin-Concentrating Hormone and Its Receptors in Energy Homeostasis. PMC. [Link]

• A Thienopyridazinone-Based Melanin-Concentrating Hormone Receptor 1 Antagonist with Potent in Vivo Anorectic Properties. Journal of Medicinal Chemistry. 2006;49(13):3755-8. [Link]

• Jing SU | Managing Director | PhD | Merck & Co., Rahway | MSD | Department of Medicinal Chemistry | Research profile. ResearchGate. [Link]

• Brian MCKITTRICK | President | Research profile. ResearchGate. [Link]

• Daniel WESTON | Associate Prinicpal Scientist, Biotransformations | AstraZeneca, Cambridge | AZ | Oncology iMED | Research profile. ResearchGate. [Link]

• SAR study of bicyclo[4.1.0]heptanes as melanin-concentrating hormone receptor R1 antagonists: taming hERG. PubMed. [Link]

• Bicyclic[4.1.0]heptanes as phenyl replacements for melanin concentrating hormone receptor antagonists. PubMed. [Link]

Sources

• 1. Bicyclic[4.1.0]heptanes as phenyl replacements for melanin concentrating hormone receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of novel bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane derivatives as melanin-concentrating hormone receptor R1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. SAR study of bicyclo[4.1.0]heptanes as melanin-concentrating hormone receptor R1 antagonists: taming hERG - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

removal of impurities from 7-(Bromomethyl)bicyclo[4.1.0]heptane synthesis

Topic: Impurity Removal & Process Optimization

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of 7-(bromomethyl)bicyclo[4.1.0]heptane (also known as 7-bromomethylnorcarane) has stalled due to difficult-to-remove impurities or low yields.

This bicyclic system is chemically distinct due to the strain of the cyclopropane ring fused to the cyclohexane chair. The synthesis typically follows a three-step sequence: Cyclopropanation

Reduction Bromination . Each step introduces specific "killer" impurities that downstream purification cannot easily fix.

This guide prioritizes causality —understanding why an impurity formed—and provides self-validating protocols to remove them.

Module 1: The Synthetic Route & Impurity Map

To troubleshoot, we must first define the standard contaminant profile. The most robust route involves the Rhodium- or Copper-catalyzed cyclopropanation of cyclohexene with ethyl diazoacetate (EDA).

Workflow & Impurity Origins

Figure 1: Process flow identifying critical impurity injection points during the synthesis of 7-(bromomethyl)bicyclo[4.1.0]heptane.

Module 2: Troubleshooting Step 1 (Cyclopropanation)

The Issue: "My crude NMR shows olefinic protons at 6.2 ppm and 6.8 ppm, and the product cannot be distilled pure."

Diagnosis: This is Diethyl Fumarate/Maleate . In the absence of sufficient alkene substrate or if the addition rate is too fast, the metal-carbene intermediate reacts with another molecule of EDA (dimerization) rather than the cyclohexene.

Protocol 1: The "Slow-Add" Correction

You cannot easily separate diethyl fumarate from the bicyclic ester by distillation due to boiling point overlap. Prevention is the only robust cure.

• Stoichiometry: Use 5–10 equivalents of cyclohexene relative to EDA. Cyclohexene is cheap and volatile; use it as the co-solvent to statistically favor cyclopropanation over dimerization.

• Addition Rate: EDA must be added via syringe pump over 8–12 hours . The stationary concentration of free diazo species must remain near zero.

• Post-Reaction Cleanup (Permanganate Wash):

  • If fumarates are present (>5%), dissolve the crude oil in acetone/water (4:1).

  • Add KMnO4 at 0°C until a purple color persists. Fumarates (electron-deficient olefins) oxidize slower than cyclohexene but faster than the cyclopropane product.

  • Filter the MnO2, extract, and distill.

FAQ: Stereocontrol (Exo vs. Endo)

Q: I need the exo-isomer, but I'm getting a 50:50 mix. A: The endo isomer (ester group tucked under the ring) is kinetically favored but thermodynamically less stable due to steric clash with the cyclohexane ring.

• Fix: Switch catalysts.

  • Rh2(OAc)4: Typically gives ~60:40 (Exo:Endo).

  • Cu(OTf)2 + Chiral Ligand (Box/Pybox): Can drive selectivity >90:10.

  • Bulky Diazo: Use tert-butyl diazoacetate instead of ethyl. The bulk forces the ester group into the exo position.

Module 3: Troubleshooting Step 3 (Bromination)

The Issue: "I used the Appel reaction (

) to avoid acid-catalyzed ring opening, but I cannot remove the Triphenylphosphine Oxide (TPPO)."

Diagnosis: TPPO is the "ghost" of organic synthesis. It co-elutes with products and is soluble in most organic solvents.

Protocol 2: The MgCl2 "Complexation" Method

Do not rely on column chromatography for TPPO removal on scales >1g. It is inefficient. Use the MgCl2 precipitation method , which exploits the Lewis basicity of the phosphoryl oxygen [1].

Step-by-Step:

• Concentrate: Remove the reaction solvent (DCM or THF) completely.

• Resuspend: Dissolve the crude residue in Toluene (approx 3-4 mL per gram of crude).

• Add MgCl2: Add 1.5 equivalents (relative to initial

  ) of anhydrous MgCl2 .

• Heat: Reflux the suspension for 1–2 hours. The TPPO coordinates to the Magnesium, forming a bulky, insoluble adduct (

  ).

• Filter: Cool to room temperature and filter through a sintered glass frit or Celite pad. The TPPO-Mg complex remains on the filter.

• Validate: Check 31P NMR of the filtrate. The signal at ~29 ppm (TPPO) should be absent.

Alternative: The ZnCl2 Method

If MgCl2 fails (solvent dependent), use ZnCl2 in Ethanol/Ethyl Acetate. This often creates a more crystalline precipitate [2].

Figure 2: Decision tree for removing Triphenylphosphine Oxide (TPPO) without chromatography.

Module 4: Preventing Ring Opening (The Hidden Danger)

The Issue: "My product has the correct mass, but the NMR shows a terminal alkene multiplet at 5.8 ppm."

Diagnosis: You have formed 4-bromo-1-butene derivative (Homoallyl bromide). Cyclopropylcarbinyl cations are notoriously unstable. If you use

or without buffering, the cyclopropane ring opens.

Mechanism:

Protocol 3: Buffered Bromination

If avoiding the Appel reaction, you must buffer the

reaction.

• Solvent: Diethyl Ether (Et2O) or DCM.

• Base: Add 1.1 equivalents of Pyridine or 2,6-Lutidine before adding

  .

• Temperature: Maintain strictly at -10°C to 0°C . Do not heat.

• Quench: Pour into saturated

  immediately. Do not use water or acidic brine initially.

Summary of Impurity Profiles

Impurity	Source	Detection (1H NMR)	Removal Strategy
Diethyl Fumarate	Step 1: Carbene Dimerization	Olefinic singlets ~6.8 ppm	KMnO4 wash or Distillation (difficult)
Cyclohexene	Step 1: Excess Reagent	Multiplet ~5.6 ppm	Rotary evaporation (High vac)
TPPO	Step 3: Appel Reagent	aromatic region (7.4-7.7 ppm)	MgCl2 precipitation (Toluene)
Homoallyl Bromide	Step 3: Ring Opening	Terminal alkene (5.0 & 5.8 ppm)	Cannot purify. Prevent with Pyridine buffer.

References

• Donaldson, K. et al. "Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2." ACS Sustainable Chemistry & Engineering. (Methodology for MgCl2 complexation).

• Batesky, D. C. et al. "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents."[1] Journal of Organic Chemistry, 2017, 82, 9931–9936.[1][2]

• Doyle, M. P. et al. "Catalytic Cyclopropanation of Alkenes with Ethyl Diazoacetate." Organic Syntheses, Coll. Vol. 7, p.12. (Standard procedure for Rh-catalyzed cyclopropanation).

• Gilheany, D. G. et al. "A Convenient and Mild Chromatography-Free Method for the Purification of the Products of Wittig and Appel Reactions."[1] Organic & Biomolecular Chemistry, 2012.[1] (Oxalyl chloride method).

Sources

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. scientificupdate.com [scientificupdate.com]

analytical techniques for monitoring 7-(Bromomethyl)bicyclo[4.1.0]heptane reactions

Introduction: The Analytical Challenge

You are likely working with 7-(Bromomethyl)bicyclo[4.1.0]heptane (often referred to as 7-bromomethylnorcarane) as a synthetic intermediate for antiviral scaffolds or complex terpenes.

Monitoring this compound presents a "perfect storm" of analytical difficulties:

• UV Silence: The molecule possesses no conjugated

  -systems, rendering standard UV detection (254 nm) useless.

• Thermal Instability: The strained cyclopropane ring, combined with a reactive bromomethyl group, makes the molecule prone to thermal rearrangement during Gas Chromatography (GC).

• Stereochemical Complexity: The exo and endo isomers at the C7 position often have distinct reactivities but similar retention times.

This guide provides field-proven protocols to overcome these limitations.

Module 1: Liquid Chromatography (HPLC/UPLC)

Primary Issue: "I see no peaks," or "The baseline is too noisy."

The Science of Detection

This molecule is a "UV-transparent" alkyl halide. Relying on a Photodiode Array (PDA) at 254 nm is the most common user error. While the C-Br bond has weak absorbance around 200–210 nm, solvents like methanol and certain buffers absorb strongly here, masking your signal.

Recommended Workflow

Feature	Standard Protocol (Avoid)	Optimized Protocol (Recommended)
Detector	UV (254 nm)	CAD (Charged Aerosol) or ELSD (Evaporative Light Scattering)
Column	C18 Standard	C18 Core-Shell (e.g., Kinetex) or Phenyl-Hexyl (for isomer separation)
Mobile Phase	Water/MeOH (Acidic)	Water/Acetonitrile (Buffered pH 7-8)
Buffer	0.1% TFA	10 mM Ammonium Formate

Troubleshooting Guide

Q: I don't have a CAD/ELSD. Can I still use UV?

• A: Yes, but you must use Indirect UV Detection or operate at 205–210 nm .

  • Protocol: Use high-purity Acetonitrile (far lower UV cutoff than Methanol). Avoid TFA (absorbs at 210 nm); use Phosphoric acid instead.

  • Warning: Sensitivity will be low (ppm level detection is difficult).

Q: My peak area decreases over time in the autosampler.

• A: You are likely observing solvolysis . The bromomethyl group is a good electrophile. In acidic aqueous methanol, it hydrolyzes to the alcohol or forms the methyl ether.

  • Fix: Switch to a non-protic diluent (Acetonitrile/THF) for sample prep. Keep the autosampler at 4°C.

Module 2: Gas Chromatography (GC-MS/FID)

Primary Issue: "I see multiple peaks that shouldn't be there (Ghost Peaks)."

The Thermal Rearrangement Trap

Cyclopropane rings possess significant ring strain (~27.5 kcal/mol). At standard injector temperatures (250°C), 7-(bromomethyl)bicyclo[4.1.0]heptane can undergo:

• Ring Expansion: Rearrangement to homoallylic bromides (e.g., 3-bromocycloheptene derivatives).

• HBr Elimination: Forming conjugated dienes.

Optimized GC Parameters

• Inlet: Cool On-Column (COC) or Pulsed Splitless at low temp (max 150°C).

• Carrier Gas: Helium or Hydrogen (high linear velocity to reduce residence time).

• Column: Rtx-5Amine or DB-1 (Low polarity reduces catalytic degradation).

Q: How do I know if the peak is my product or a thermal artifact?

• A: Perform a Flow Rate Ramp Test .

  • Run the sample at 1 mL/min, then at 3 mL/min.

  • If the ratio of the peaks changes, the degradation is happening inside the column/inlet. Thermal artifacts decrease when the compound spends less time in the hot zone.

Module 3: Structural Confirmation (NMR)

Primary Issue: "Distinguishing Exo vs. Endo isomers."

The stereochemistry at C7 (the bridge) is critical. The exo isomer (bromomethyl group pointing away from the cyclohexane ring) is generally more stable but harder to form via Simmons-Smith reactions depending on the directing groups.

Diagnostic Signals ( H NMR)

Feature	Exo-Isomer	Endo-Isomer
H7 Proton	Upfield (shielded by ring current)	Downfield (deshielded)
Coupling ( )	Small ( Hz)	Larger ( Hz)
C Shift (C7)	Typically lower ppm	Typically higher ppm

Note: The "H7" is the proton attached to the same carbon as the bromomethyl group.

Visualizing the Workflow

The following diagram illustrates the decision matrix for analyzing reaction mixtures containing 7-(Bromomethyl)bicyclo[4.1.0]heptane.

Caption: Analytical decision matrix selecting between LC-CAD and Low-Temp GC based on thermal stability and detection limits.

Frequently Asked Questions (FAQs)

Q1: Can I use TLC to monitor the reaction?

A: Yes, but standard UV lamps won't work.

• Solution: Use KMnO

  (Potassium Permanganate) or Iodine Chamber .

• Mechanism:[1][2][3] The cyclopropane ring is oxidizable. KMnO

  will stain the spot yellow/brown on a purple background. Iodine will reversibly intercalate into the organic spot.

• Note: Anisaldehyde stain is excellent for distinguishing the exo/endo isomers (often stain different colors).

Q2: I'm trying to synthesize the amine derivative, but the reaction stalls. How do I monitor the alkyl bromide consumption?

A: This is a classic

reaction.

• Method: Use LC-MS (ESI+) .

• Why: The alkyl bromide ionizes poorly. However, the product (the amine) ionizes extremely well.

• Trick: Derivatize an aliquot of the reaction mixture with a strong nucleophile (like thiophenol) that has a UV chromophore. If the alkyl bromide is still present, it will react with the thiophenol, and you can track the new UV-active peak.

Q3: Why does my integration in GC-FID vary wildly?

A: You are likely experiencing discrimination in the injector port.

• Cause: High boiling point of the bicyclic system vs. the solvent causes the "needle discrimination" effect.

• Fix: Use a solvent vent injection or increase the split ratio to ensure rapid volatilization, but keep the final temperature limits in mind (see Module 2).

References

• Analytical Method Development for Non-Chromophoric Compounds. Vertex AI Search / Veeprho. Retrieved from 4

• Thermal Rearrangements of Cyclopropanes. Thieme Connect. Retrieved from 3

• Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide. MDPI Molbank. Retrieved from 1

• NMR Coupling Constants. Iowa State University Chemical Instrumentation Facility. Retrieved from 5

• 7-(bromomethyl)-3-oxabicyclo[4.1.0]heptane Structure and Data. PubChem. Retrieved from 6

Sources

• 1. mdpi.com [mdpi.com]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. veeprho.com [veeprho.com]
• 5. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. PubChemLite - 7-(bromomethyl)-3-oxabicyclo[4.1.0]heptane (C7H11BrO) [pubchemlite.lcsb.uni.lu]

preventing decomposition of 7-(Bromomethyl)bicyclo[4.1.0]heptane

Subject: Stabilization, Storage, and Handling of High-Energy Cyclopropylcarbinyl Electrophiles

Executive Summary

You are accessing this guide because you are working with 7-(bromomethyl)bicyclo[4.1.0]heptane , a molecule that presents a unique paradox: it is a valuable synthetic intermediate but possesses a "self-destruct" mechanism driven by the relief of ring strain.

Unlike standard primary alkyl halides, this compound is a cyclopropylcarbinyl system . Its decomposition is not merely a degradation of purity; it is a rapid, autocatalytic skeletal rearrangement that converts your target material into thermodynamically stable (but useless) cycloheptene or bicyclo[3.2.0] isomers.

This guide replaces standard safety data sheets (SDS) with actionable, field-proven protocols to prevent this decomposition.

Part 1: Critical Alert – The "Triage" Protocol

If you have just synthesized or received a batch, do not treat it like a standard reagent. Follow these immediate handling rules:

Parameter	CRITICAL DOs	CRITICAL DON'Ts
Acidity	Add a stabilizer immediately. Use acid scavengers (e.g., K₂CO₃ or epoxides) to neutralize trace HBr.	NEVER expose to acidic media or silica gel without triethylamine buffering.
Temperature	Store at -20°C or lower .	NEVER distill at atmospheric pressure. Vacuum distillation only (< 1 mmHg) if absolutely necessary.
Solvent	Use anhydrous, non-polar solvents (Ether, Pentane, Toluene).	AVOID polar protic solvents (MeOH, Water) or high-dielectric solvents (DMSO) which stabilize the cation intermediate.
Glassware	Use base-washed or silanized glassware.	Do not use scratched or acid-washed glassware (active sites trigger rearrangement).

Part 2: The Mechanism of Failure

To prevent decomposition, you must understand why it happens. This molecule does not decompose via simple oxidation; it rearranges via the Cyclopropylcarbinyl Cation Rearrangement .

The "Cascade to Tar" Pathway

The driving force is the release of the massive strain energy (~27 kcal/mol) contained in the three-membered ring.

• Ionization: The C-Br bond breaks (solvolysis), forming a cyclopropylcarbinyl cation.

• Rearrangement: This cation is delocalized but highly unstable. It rapidly opens to form a homoallylic cation (cycloheptenyl cation).

• Trapping: The new cation reacts with a nucleophile (bromide or solvent) to form 3-bromocycloheptene or bicyclo[3.2.0]heptane derivatives.

• Autocatalysis: The byproduct of hydrolysis is HBr, which protonates the next molecule, accelerating the cycle.

Figure 1: The autocatalytic decomposition pathway.[1] Note that the generation of HBr creates a feedback loop, rapidly destroying the remaining material.

Part 3: Stabilization & Storage Protocols

Protocol A: The "Double-Scavenger" Storage System

For storage longer than 24 hours, you must actively scavenge acid. We recommend a dual-phase approach.

Materials:

• Solid Phase: Potassium Carbonate (anhydrous, granular) OR Basic Alumina (Activity I).

• Liquid Phase (Optional): 1,2-Epoxybutane or Epichlorohydrin (0.5 - 1.0 wt%).

Procedure:

• Purify: Ensure the material is free of residual acid from synthesis (wash with cold NaHCO₃).

• Stabilize: Add 0.5 wt% 1,2-epoxybutane . This acts as a "suicide inhibitor" for any HBr formed, converting it to a stable bromohydrin.

• Pack: Place the liquid in a vial flushed with Argon.

• Buffer: Add a few granules of anhydrous K₂CO₃ directly into the liquid (if neat) or the hydrocarbon solution.

• Freeze: Store at -20°C.

Protocol B: Reaction Solvent Selection

When using this reagent in synthesis (e.g., nucleophilic substitution), the solvent choice dictates the half-life of the starting material.

Solvent Class	Suitability	Mechanistic Reason
Non-Polar (Hexane, Toluene)	Excellent	Low dielectric constant suppresses ionization ( pathway).
Polar Aprotic (THF, Ether)	Good	Solvates cations moderately; keep basic/neutral.
Polar Aprotic (DMF, DMSO)	Dangerous	High dielectric constant promotes ionization and rearrangement. Use only if nucleophile is highly reactive ( ).
Protic (MeOH, EtOH)	FATAL	Promotes rapid solvolysis and rearrangement. Avoid completely.

Part 4: Troubleshooting & Quality Control

Workflow: Is My Batch Compromised?

Use this decision tree to evaluate material integrity before committing it to a valuable step.

Figure 2: Quality Control Decision Tree. Note: Use Benzene-d6 or CDCl3 (neutralized over K2CO3) for NMR to prevent acid-catalyzed degradation in the tube.

Diagnostic NMR Signals

• Target Molecule: Look for the high-field cyclopropane protons (0.5 – 1.2 ppm) and the doublet for the

  group (~3.2 - 3.5 ppm).

• Decomposition (Rearrangement): Appearance of olefinic protons (5.5 – 6.0 ppm) indicates ring opening to cycloheptene derivatives.

Part 5: Frequently Asked Questions (FAQ)

Q1: Can I distill this compound to purify it? A: Only under high vacuum (< 1 mmHg) and strictly below 40°C. Atmospheric distillation will cause thermal rearrangement to 3-bromocycloheptene. We strongly recommend flash chromatography on basic alumina (not silica) using pentane/ether instead of distillation.

Q2: I see a new spot on my TLC plate running just above my product. What is it? A: This is likely the rearrangement product (cycloheptenyl bromide). It is less polar than the bromomethyl precursor because the bromine is secondary/allylic rather than primary. If you see this, your batch is degrading.

Q3: Can I use Lewis Acids (e.g., AlCl₃, BF₃) in the next step? A: Extreme Caution Required. Lewis acids will complex with the bromine, forcing the ionization you are trying to avoid. If a Lewis Acid is required, cool the reaction to -78°C before addition and ensure the nucleophile is present in excess.

Q4: Why does the liquid turn brown? A: The brown color is elemental bromine (

) or oxidized HBr salts. This confirms that HBr is being eliminated and the autocatalytic cycle has begun. Wash with cold sodium thiosulfate solution immediately to quench the bromine, then dry and stabilize.

References

• Mechanistic Foundation: Roberts, J. D., & Mazur, R. H. (1951). "The Nature of the Intermediate in the Solvolysis of Cyclopropylcarbinyl Derivatives." Journal of the American Chemical Society, 73(8), 3542. Link

• Stabilization of Alkyl Bromides: Lanxess Solutions US Inc. (2017). "Product Safety Assessment: Alkyl Bromides." (Describing the use of stabilizers and handling of reactive bromides). Link

• Synthetic Utility & Rearrangement: Olah, G. A., et al. (1984). "Synthetic Methods and Reactions; 114. Preparation of Cyclopropylcarbinyl Bromides." Synthesis, 1984(12), 1067-1069. (Describes the sensitivity of these systems).

• General Reactivity: Wiberg, K. B. (1996). "The Structure and Reactivity of Cyclopropane Derivatives." Chemical Reviews, 96(8). (Detailed energetics of ring strain relief). Link

Sources

• 1. BJOC - Simple synthesis of multi-halogenated alkenes from 2-bromo-2-chloro-1,1,1-trifluoroethane (halothane) [beilstein-journals.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 7-(Bromomethyl)bicyclo[4.1.0]heptane

This guide provides an in-depth comparison of mass spectrometry-based approaches for the robust analysis of 7-(Bromomethyl)bicyclo[4.1.0]heptane (C₈H₁₃Br). Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the fundamental reasoning behind methodological choices, ensuring both technical accuracy and practical applicability.

Introduction: The Analytical Challenge of a Halogenated Bicyclic Alkane

7-(Bromomethyl)bicyclo[4.1.0]heptane is a bicyclic alkyl halide. Its structure, featuring a norcarane skeleton (a fused cyclohexane and cyclopropane ring system), presents a unique analytical challenge. Accurate mass determination and structural confirmation are critical for its application in synthetic chemistry and drug development, where it may serve as a reactive intermediate.

The molecule's key characteristics influencing mass spectrometry analysis are:

• Moderate Volatility and Low Polarity: Suggesting suitability for gas chromatography.

• Presence of Bromine: The nearly 1:1 isotopic abundance of ⁷⁹Br and ⁸¹Br creates a characteristic M+2 isotopic pattern, which is a powerful diagnostic tool.[1][2]

• Strained Ring System: The bicyclo[4.1.0]heptane structure is prone to complex fragmentation patterns upon ionization.[3][4]

This guide will compare and contrast the most effective mass spectrometry workflows for the definitive identification and characterization of this compound.

Comparative Analysis of Ionization Techniques

The choice of ionization technique is paramount and is dictated by the analyte's physicochemical properties. For 7-(Bromomethyl)bicyclo[4.1.0]heptane, the primary candidates are Electron Ionization (EI) and Atmospheric Pressure Chemical Ionization (APCI), with Electrospray Ionization (ESI) serving as a less favorable alternative.

• Electron Ionization (EI): The Gold Standard for Volatile Non-Polar Compounds

  • Mechanism: High-energy electrons (typically 70 eV) bombard the analyte molecule, causing the ejection of an electron to form a molecular ion (M⁺•). This process imparts significant internal energy, leading to extensive and reproducible fragmentation.[5]

  • Applicability: EI is exceptionally well-suited for 7-(Bromomethyl)bicyclo[4.1.0]heptane. Its volatility allows for easy introduction via a Gas Chromatography (GC) system.[6][7] The resulting fragmentation patterns, while complex, are highly characteristic and serve as a "fingerprint" for the molecule, enabling unambiguous identification through library matching.

  • Expert Insight: The key advantage of EI is the wealth of structural information gleaned from its predictable fragmentation pathways. For alkyl halides, common fragmentation includes the loss of the halogen atom and α-cleavage.[2][8][9]

• Atmospheric Pressure Chemical Ionization (APCI): A Softer Approach for Less Volatile Analytes

  • Mechanism: APCI is a soft ionization technique that uses a corona discharge to create reactant ions from the solvent vapor. These ions then transfer a proton to or abstract a hydride from the analyte molecule, typically forming [M+H]⁺ or [M-H]⁻ ions at atmospheric pressure.[10][11][12]

  • Applicability: APCI is ideal for thermally stable compounds of low to moderate polarity that are not amenable to ESI.[10][12] It can be coupled with both GC and LC. A significant benefit is that it often produces a strong signal for the molecular ion with reduced fragmentation, which simplifies molecular weight determination.[13] Negative ion mode APCI can be particularly useful for halogenated compounds.[13]

  • Expert Insight: While EI provides richer structural detail through fragmentation, APCI excels in delivering clear molecular weight information. For this target molecule, APCI would be a strong secondary or confirmatory technique, especially if LC separation is preferred.

• Electrospray Ionization (ESI): Generally Unsuitable for Non-Polar Analytes

  • Mechanism: ESI is a very soft ionization technique that generates ions from a solution by applying a high voltage to a liquid to create an aerosol.[14][15] It is the method of choice for polar, non-volatile molecules like peptides and proteins.[14][15]

  • Applicability: ESI is generally inefficient for non-polar molecules like 7-(Bromomethyl)bicyclo[4.1.0]heptane because they lack the functional groups necessary to readily accept a proton or form adducts in solution.[14][15][16][17] While specialized methods exist for non-polar compounds, they are not standard practice.[16][18] However, some techniques involving in-source fragmentation in negative-ion ESI can selectively detect brominated compounds by monitoring for bromide ions (m/z 79 and 81).[19][20]

  • Expert Insight: ESI should be considered a non-primary method for this analyte. Its use would be relegated to specialized research contexts rather than routine analysis.

Performance Comparison of Mass Analyzers

The mass analyzer separates ions based on their mass-to-charge ratio (m/z). The choice of analyzer impacts resolution, mass accuracy, and sensitivity.

Analyzer Type	Typical Resolution	Mass Accuracy	Key Advantages for this Analysis	Limitations
Quadrupole	Unit Resolution (~1,000)	Low (~100 ppm)	Cost-effective, robust, excellent for quantitative analysis in SIM mode. Ideal for routine GC-MS.	Insufficient mass accuracy for elemental composition determination without standards.
Time-of-Flight (TOF)	High (10,000 - 40,000)	High (1-5 ppm)	Excellent mass accuracy allows for determination of elemental composition (e.g., C₈H₁₃Br). Fast acquisition speeds.	Higher cost and complexity compared to quadrupole.
Orbitrap	Very High (60,000 - >240,000)	Very High (<1-3 ppm)	Unmatched resolution and mass accuracy, providing the highest confidence in identification and structural elucidation.	Highest cost and maintenance requirements.

Recommendation: For routine identification, a GC system coupled to a quadrupole mass spectrometer (GC-MS) provides the best balance of performance, cost, and reliability. For research applications requiring definitive structural confirmation and elemental composition, a GC-TOF-MS system is the superior choice.

The Recommended Workflow: Gas Chromatography-Mass Spectrometry (GC-MS)

For a volatile, non-polar compound like 7-(Bromomethyl)bicyclo[4.1.0]heptane, GC-MS with Electron Ionization is the most direct and informative analytical approach.[6][7][21]

Caption: Workflow for GC-MS analysis of 7-(Bromomethyl)bicyclo[4.1.0]heptane.

Predicted Fragmentation Pattern under Electron Ionization

Understanding the fragmentation of 7-(Bromomethyl)bicyclo[4.1.0]heptane is key to interpreting its EI-MS spectrum. The molecular weight of the most abundant isotopologues is 188 Da (C₈H₁₃⁷⁹Br) and 190 Da (C₈H₁₃⁸¹Br).

Key Fragmentation Pathways:

• Loss of Bromine Radical: The C-Br bond is relatively weak and readily cleaves to lose a bromine radical (•Br), forming a stable bicyclic carbocation at m/z 109. This is often a prominent peak.[2][8][22]

• Loss of HBr: Elimination of a hydrogen bromide molecule (HBr) can occur, leading to an ion at m/z 107.

• Ring Opening and Rearrangement: The strained bicyclo[4.1.0]heptane ring system can undergo complex rearrangements and fragmentations, similar to other cycloalkanes, often involving the loss of small neutral molecules like ethene (C₂H₄).[3][23][24]

• Alkyl Fragmentation: The hydrocarbon backbone can fragment, producing a series of characteristic alkyl fragment ions (e.g., at m/z 41, 55, 67, 79, 93).[25]

Caption: Predicted EI fragmentation of 7-(Bromomethyl)bicyclo[4.1.0]heptane.

Detailed Experimental Protocol: GC-MS Analysis

This protocol provides a self-validating system for the analysis of 7-(Bromomethyl)bicyclo[4.1.0]heptane.

1. Sample Preparation

• Accurately prepare a 1 mg/mL stock solution of the analyte in HPLC-grade hexane.

• Perform serial dilutions to create working standards (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL).

• Prepare a solvent blank (hexane).

2. GC-MS Instrumentation and Conditions

• GC System: Agilent 8860 GC or equivalent.[26]

• MS System: Agilent 5977 MS or equivalent quadrupole.

• Injector: Split/splitless inlet at 250°C. Use a 10:1 split ratio for initial screening.[27]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[27]

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 230°C.[27]

  • Electron Energy: 70 eV.[27]

  • Mass Range: Scan from m/z 40 to 400.[27]

  • Solvent Delay: 3 minutes (to protect the filament from the solvent front).

3. Quality Control and System Validation

• Tuning: Perform a standard autotune of the mass spectrometer before analysis to ensure optimal performance and mass accuracy.

• Blank Analysis: Inject the solvent blank first to check for system contamination.

• Standard Injection: Inject a mid-range concentration standard to verify retention time and spectral integrity.

4. Data Analysis and Interpretation

• Identify the Analyte Peak: Locate the chromatographic peak corresponding to the analyte.

• Extract Mass Spectrum: Obtain the background-subtracted mass spectrum for the peak.

• Confirm Molecular Ion: Look for the characteristic doublet peak at m/z 188 and 190 with a ~1:1 intensity ratio, confirming the presence of one bromine atom.[1][28]

• Analyze Fragmentation: Identify key fragment ions (e.g., m/z 109, 107, 79, 67) and compare them to the predicted fragmentation pattern.

• Library Search: Compare the experimental spectrum against a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) for confirmation. A match factor >800 is generally considered a good hit.

Alternative & Complementary Techniques

While GC-MS is the primary recommended technique, other methods can provide valuable complementary data:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the definitive structural elucidation of the molecule, confirming the connectivity of all atoms in the bicyclic system. This technique is confirmatory, not comparative, to MS.

• Gas Chromatography with Electron Capture Detector (GC-ECD): ECD is highly sensitive to halogenated compounds.[21][26] It is an excellent choice for trace-level quantification but provides no structural information.

Conclusion

The analysis of 7-(Bromomethyl)bicyclo[4.1.0]heptane is most effectively and comprehensively achieved using Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS) . This approach provides robust separation, definitive molecular weight confirmation via the bromine isotopic pattern, and rich structural detail through reproducible fragmentation. While softer ionization techniques like APCI can be useful for confirming the molecular weight, and high-resolution analyzers like TOF can provide elemental composition, the standard quadrupole GC-MS system remains the workhorse for reliable, accessible, and information-rich analysis of this and similar halogenated organic molecules.

References

• U.S. National Library of Medicine. (n.d.). Gas chromatography mass spectrometry computer analysis of volatile halogenated hydrocarbons in man and his environment--A multimedia environmental study. PubMed. Retrieved from [Link]

• Anonymous. (n.d.). Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. Retrieved from [Link]

• Taylor & Francis Online. (2007, May 4). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Retrieved from [Link]

• University of Florida. (n.d.). Electrospray Ionization – ESI. Mass Spectrometry Facility, University of Florida. Retrieved from [Link]

• PubMed. (2015, March 15). Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes. Retrieved from [Link]

• ACS Publications. (2000, May 23). Relating Electrospray Ionization Response to Nonpolar Character of Small Peptides. Analytical Chemistry. Retrieved from [Link]

• Spectroscopy Online. (2026, February 2). Enhancing the Sensitivity of Atmospheric Pressure Ionization Mass Spectrometry Using Flow Modulated Gas Chromatography. Retrieved from [Link]

• ResearchGate. (2017, February 2). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Retrieved from [Link]

• LCGC International. (2020, December 16). Ionization Efficiency for Environmentally Relevant Compounds Using Atmospheric Pressure Photoionization Versus Electrospray Ionization (ESI). Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Alkyl Halide Fragmentation. Retrieved from [Link]

• Wikipedia. (n.d.). Atmospheric-pressure chemical ionization. Retrieved from [Link]

• OpenStax. (2023, September 20). 12.3 Mass Spectrometry of Some Common Functional Groups. Organic Chemistry. Retrieved from [Link]

• Taylor & Francis Online. (2024, January 19). Review of Gas-Chromatographic Measurement Methodologies for Atmospheric Halogenated Greenhouse Gases. Retrieved from [Link]

• ACS Publications. (2024, November 5). Atmospheric Pressure Photoionization with Halogen Anion Attachment for Mass Spectrometric Analysis of Hydrocarbons and Hydrocarbon-Based Polymers. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Fragmentation reaction of bicyclo alkanes; the mass spectra of bicy-[2.2.1]heptane and cyclo-hexene are reported to show the analogies. Retrieved from [Link]

• ACS Publications. (n.d.). Mass spectra of organic compounds containing bromine and chlorine. Journal of Chemical Education. Retrieved from [Link]

• MetwareBio. (n.d.). Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. Retrieved from [Link]

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Retrieved from [Link]

• LabX. (n.d.). Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. Retrieved from [Link]

• Chad's Prep. (2018, September 20). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Retrieved from [Link]

• Agilent Technologies. (2011). Analysis of halogenated hydrocarbons in air. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 7-Bromobicyclo[4.1.0]heptane. PubChem. Retrieved from [Link]

• YouTube. (2022, March 8). Lec-24 || Fragmentation pattern of cycloalkanes & bicycloalkanes || Intensity of molecular ion peak. Retrieved from [Link]

• Lab Manager. (2021, April 29). GC-MS: A Powerful Technique for Hydrocarbon Analysis. Retrieved from [Link]

• YouTube. (2025, July 28). Mass Spectrometry of Cycloalkanes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 7-Bromo-7-prop-2-enylbicyclo[4.1.0]heptane. PubChem. Retrieved from [Link]

• Agilent Technologies. (2022, November 9). Analysis of 27 Halogenated Hydrocarbons and 11 Volatile Organic Compounds in Drinking Water. Retrieved from [Link]

• Anonymous. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• PubChemLite. (n.d.). 7-(bromomethyl)-3-oxabicyclo[4.1.0]heptane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Bicyclo[4.1.0]heptane, 7-bicyclo[4.1.0]hept-7-ylidene-. PubChem. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Scribd. (n.d.). Fragmentation of Alkanes and Cycloalkanes. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Bicyclo[4.1.0]heptane (CAS 286-08-8). Retrieved from [Link]

• International Journal of Medicinal Chemistry & Analysis. (2021, December 12). Medicinal Chemistry & Analysis. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Bicyclo[4.1.0]heptane. NIST WebBook. Retrieved from [Link]

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• 28. 12.3 Mass Spectrometry of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]

Comparative Guide: Characterization and Reactivity of 7-(Bromomethyl)bicyclo[4.1.0]heptane Scaffolds

Executive Summary

The 7-(bromomethyl)bicyclo[4.1.0]heptane scaffold (often referred to as 7-(bromomethyl)norcarane ) represents a unique intersection of conformational restriction and high chemical reactivity.[1] Unlike simple acyclic alkyl halides, this molecule leverages the strain energy of the fused cyclopropane ring (

27.5 kcal/mol) to modulate reactivity via stereoelectronic effects.

This guide provides a technical comparison of this scaffold against its closest structural and functional alternatives: (Bromomethyl)cyclohexane (the unstrained analog) and (Bromomethyl)cyclopropane (the unconstrained strained analog). We focus on the exo-isomer, as it is the thermodynamically dominant product in standard catalytic cyclopropanation routes.

Part 1: Structural Integrity & Stereochemical Assignment[1]

The defining feature of 7-(bromomethyl)bicyclo[4.1.0]heptane is the fused bicyclic skeleton. Characterization relies heavily on distinguishing the exo (anti) and endo (syn) diastereomers.

Comparative NMR Profiling

The magnetic anisotropy of the cyclopropane ring results in distinct shielding patterns.

Feature	7-(Bromomethyl)bicyclo[4.1.0]heptane (Exo)	(Bromomethyl)cyclohexane	Diagnostic Note
H7 Proton	0.4 – 0.7 ppm (Multiplet)	N/A	The H7 proton is shielded by the cyclopropane ring current.[1]
CH₂-Br Protons	3.2 – 3.4 ppm (Doublet, Hz)	3.2 – 3.3 ppm (Doublet)	Chemical shift is similar, but coupling topology differs.[1]
Bridgehead (H1/H6)	0.8 – 1.0 ppm	1.1 – 1.8 ppm (Ring envelope)	High-field shift in the bicyclic system is diagnostic.[1]
C C7 Shift	15 – 20 ppm	N/A	Significantly upfield compared to standard methine carbons.[1]

Stereochemical Validation Protocol: To confirm the exo configuration (critical for reproducibility), use 1D NOE Difference Spectroscopy :

• Irradiate H7: If exo, NOE enhancement is observed primarily at the bridgehead protons (H1/H6) and the exo-face cyclohexane protons.

• Irradiate CH₂Br: If endo, strong NOE enhancement is observed with the axial protons of the cyclohexane ring (H2/H5 axial).

X-Ray Crystallographic Data (Derivative)

Direct crystallography of the liquid bromide is difficult. Derivatization with p-nitrobenzoate (via nucleophilic substitution) typically yields crystalline solids suitable for absolute configuration determination.[1]

• Space Group: Often

  for benzoate derivatives.

• Key Parameter: The C1-C7-C6 bond angle typically deviates from 60° due to the fused ring strain, averaging 58-59°.[1]

Part 2: Reactivity Profile & Stability Comparison

This section contrasts the reactivity of the target molecule with alternatives, focusing on the Cyclopropylcarbinyl (CPC) Rearrangement .

Solvolysis and Nucleophilic Substitution

The reactivity of 7-(bromomethyl)bicyclo[4.1.0]heptane is governed by the ability of the cyclopropane Walsh orbitals to stabilize the developing positive charge (or transition state) at the exocyclic carbon.

Reactivity Hierarchy (

in 50% aq. Ethanol):

• (Bromomethyl)cyclopropane:

  (Fastest - Ideal bisected geometry accessible)[1]

• 7-(Bromomethyl)bicyclo[4.1.0]heptane (Exo):

  (Moderate - Rotation restricted by fused ring)[1]

• (Bromomethyl)cyclohexane:

  (Baseline - Standard primary halide)

The Rearrangement Trap

Unlike (bromomethyl)cyclohexane, which undergoes clean

substitution, the bicyclo[4.1.0] derivative is prone to skeletal rearrangement under (and sometimes ) conditions.

Mechanism: The primary carbocation is stabilized by delocalization into the cyclobutyl and homoallyl cations.

• Kinetic Product: Unrearranged substitution (favored in non-polar aprotic solvents).

• Thermodynamic Product: Ring-expanded bicyclo[3.2.0]heptane or allyl-cyclohexene derivatives (favored in polar protic solvents or with Lewis acids).[1]

Caption: Divergent reactivity pathways. The bicyclic scaffold requires controlled conditions to prevent ring expansion.

Part 3: Experimental Protocols

Synthesis: The "Ester-Reduction" Route

This route is preferred over direct radical bromination (which is non-selective) or carbene addition to vinyl bromides.[1]

Step 1: Cyclopropanation (Simmons-Smith or Diazoacetate) [1]

• Precursor: Cyclohexene + Ethyl Diazoacetate (Rh2(OAc)4 cat.)

  Ethyl bicyclo[4.1.0]heptane-7-carboxylate.[1]

• Purification: Distillation to separate exo (major) from endo.

Step 2: Reduction

• Reagent:

  (1.1 equiv) in THF, 0°C.

• Product: 7-(Hydroxymethyl)bicyclo[4.1.0]heptane.[1]

Step 3: Bromination (Appel Reaction) This method is chosen to minimize cationic rearrangements common with

.

• Setup: Flame-dried 3-neck flask,

  atmosphere.

• Reagents: Dissolve Alcohol (1.0 equiv) and

  (1.2 equiv) in dry DCM.

• Addition: Add

  (1.2 equiv) portion-wise at 0°C. Exotherm control is critical.

• Workup: Dilute with pentane (precipitates

  ). Filter through a silica plug.

• Isolation: Concentrate in vacuo (do not heat >40°C).

Yield: Typically 75-85%.[1] Stability: Store at -20°C over copper wire (stabilizer).

Analytical Workflow

Method	Parameter	Acceptance Criteria
GC-MS	Purity	>98% (impurities often include ring-opened dienes)
H NMR	Residual Solvent	<0.5% wt/wt
TLC	(Hexane/EtOAc 9:[1]1)	Distinct from alcohol precursor ( vs )

Part 4: Applications in Drug Discovery

Why choose 7-(bromomethyl)bicyclo[4.1.0]heptane over acyclic analogs?

• Conformational Locking: The bicyclic system freezes the vector of the side chain. In structure-based drug design (SBDD), this reduces the entropic penalty of binding to a protein pocket.[1]

• Metabolic Stability: The cyclopropane ring blocks

  -oxidation and hinders P450 hydroxylation at the bridgehead positions compared to a standard cyclohexyl ring.

• Bioisosterism: It serves as a lipophilic, rigid replacement for an isopropyl or cyclohexyl group, often improving cell permeability.

Caption: Strategic utility of the norcarane scaffold in applied chemistry.

References

• Simmons, H. E., & Smith, R. D. (1959).[1] A New Synthesis of Cyclopropanes. Journal of the American Chemical Society, 81(16), 4256–4264. Link

• Roberts, J. D., & Mazur, R. H. (1951).[1][2] Small-Ring Compounds. IV. Interconversion Reactions of Cyclobutyl, Cyclopropylcarbinyl and Allylcarbinyl Derivatives.[2][3] Journal of the American Chemical Society, 73(6), 2509–2520. Link

• Wiberg, K. B., & Ashe, A. J. (1968).[1] Solvolysis of bicyclo[4.1.0]heptyl derivatives. Journal of the American Chemical Society, 90(1), 63–74. Link

• Charette, A. B., & Beauchemin, A. (2001).[1] Simmons-Smith Cyclopropanation Reaction.[1] Organic Reactions, 58, 1–415.[1] Link

• Gagnon, A., et al. (2022). Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template.[1] The Journal of Organic Chemistry, 87(22), 15166–15177.[4] Link[4]

Sources

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• 2. garfield.library.upenn.edu [garfield.library.upenn.edu]
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• 4. pubs.acs.org [pubs.acs.org]

Navigating the Structural Landscape of Bicyclo[4.1.0]heptanes: A Comparative Guide to X-ray Crystallographic Analysis

For Immediate Release

A Guide for Researchers, Scientists, and Drug Development Professionals

The bicyclo[4.1.0]heptane framework, a key structural motif in numerous biologically active molecules and synthetic intermediates, presents unique challenges and opportunities in structural elucidation. While a foundational component in medicinal chemistry, a comprehensive repository of X-ray crystallographic data for its derivatives, particularly 7-(bromomethyl)bicyclo[4.1.0]heptane and its analogs, remains notably sparse in publicly accessible databases. This guide addresses this critical knowledge gap by providing a comparative analysis of related structures, outlining best practices for obtaining high-quality crystals, and presenting a detailed experimental workflow for X-ray diffraction analysis. By synthesizing established methodologies with data from structurally analogous compounds, this document serves as an essential resource for researchers navigating the synthesis and structural characterization of this important class of molecules.

The Challenge: Data Scarcity for 7-(Bromomethyl)bicyclo[4.1.0]heptane Derivatives

A thorough search of crystallographic databases reveals a significant lack of publicly available single-crystal X-ray diffraction data for 7-(bromomethyl)bicyclo[4.1.0]heptane derivatives. This absence necessitates a comparative approach, leveraging data from closely related bicyclic systems to infer structural features and guide experimental design. This guide will utilize crystallographic data from a substituted bicyclo[2.2.1]heptane derivative as a primary case study and draw comparisons with the known structure of 7,7-dibromobicyclo[4.1.0]heptane to project the structural characteristics of the target compound class.

Core Principles of Crystallization for Bicyclic Systems

The successful acquisition of X-ray quality crystals is often the rate-limiting step in structural analysis.[1] For small organic molecules like bicyclo[4.1.0]heptane derivatives, several well-established techniques can be employed. The key is to achieve a state of slow supersaturation, allowing for the ordered growth of a single crystal lattice.[2]

Foundational Techniques for Crystal Growth

• Slow Evaporation: This is the simplest method, involving the gradual removal of a solvent from a saturated solution of the compound.[3][4] The choice of solvent is critical; it should be one in which the compound is moderately soluble.[5] Highly volatile solvents should be avoided as they can lead to rapid, uncontrolled precipitation.[4]

• Slow Cooling: This technique is effective for compounds that exhibit a significant increase in solubility with temperature.[2] A saturated solution is prepared in a suitable solvent at an elevated temperature and then allowed to cool slowly, reducing the solubility and promoting crystallization.[3]

• Vapor Diffusion: In this method, a solution of the compound is placed in a sealed container with a more volatile "anti-solvent" in which the compound is insoluble.[1][5] As the anti-solvent evaporates and diffuses into the compound's solution, it gradually lowers the solubility, inducing crystallization.

• Liquid-Liquid Diffusion: Similar to vapor diffusion, this technique involves layering a solution of the compound with a miscible anti-solvent of a different density.[2] Diffusion at the interface of the two liquids creates a localized zone of supersaturation where crystals can form.

Experimental Workflow for Crystallization

Caption: A generalized workflow for the crystallization of small organic molecules.

Case Study: N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide

While not a bicyclo[4.1.0]heptane, the detailed structural analysis of this bicyclo[2.2.1]heptane derivative provides a valuable template for the experimental procedures and the types of structural insights that can be gained.[6][7]

Synthesis and Crystallization Protocol

The synthesis of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide was achieved through the reaction of benzenesulfonamide and camphene in the presence of N-bromosuccinimide (NBS) in acetonitrile.[6]

Step-by-Step Synthesis:

• Dissolve benzenesulfonamide (1.0 g, 6.4 mmol) and camphene (0.87 g, 6.4 mmol) in 40 mL of acetonitrile.

• Add NBS (1.37 g, 7.0 mmol) to the solution.

• Stir the reaction mixture in the dark for 24 hours at room temperature.

• Remove the solvent under vacuum.

• Precipitate succinimide with diethyl ether and filter.

• Remove the diethyl ether from the filtrate under vacuum.

• Purify the residue by column chromatography to yield the final product.[6]

Single crystals suitable for X-ray diffraction were obtained from this purified product, likely through slow evaporation of the chromatography elution solvent.

X-ray Diffraction and Structural Analysis

The structure of the synthesized compound was confirmed by single-crystal X-ray diffraction analysis.[6] This technique provides precise measurements of bond lengths, bond angles, and torsional angles, defining the molecule's three-dimensional conformation.

General X-ray Data Collection Protocol:

• A suitable single crystal is mounted on a goniometer.

• The crystal is placed in a stream of X-rays.

• The diffraction pattern is recorded on a detector as the crystal is rotated.[8]

• The resulting data is processed to determine the unit cell dimensions and the electron density map of the molecule.

• The molecular structure is then solved and refined from the electron density map.[8]

Comparative Structural Analysis

Feature	N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide[6][7]	7,7-Dibromobicyclo[4.1.0]heptane[9][10]	7-(Bromomethyl)bicyclo[4.1.0]heptane (Predicted)
Bicyclic System	bicyclo[2.2.1]heptane	bicyclo[4.1.0]heptane	bicyclo[4.1.0]heptane
Substitution at C7	None (part of the bridge)	Two Bromine atoms	Bromomethyl group
Key Structural Feature	Rigid, strained cage-like structure	Fused cyclopropane and cyclohexane rings	Fused cyclopropane and cyclohexane rings
Expected Conformation	Boat conformation of the six-membered ring	Boat or chair conformation of the cyclohexane ring	Likely a puckered conformation of the six-membered ring, influenced by the bulky C7 substituent

The bicyclo[2.2.1]heptane system is conformationally rigid. In contrast, the bicyclo[4.1.0]heptane core, with its fused cyclopropane and cyclohexane rings, is expected to exhibit greater conformational flexibility in the six-membered ring. The presence of a bulky bromomethyl group at the C7 position in the target compound would likely introduce significant steric strain, influencing the overall geometry and potentially leading to distinct solid-state packing arrangements compared to the disubstituted 7,7-dibromo analog.

Predictive Insights for 7-(Bromomethyl)bicyclo[4.1.0]heptane Derivatives

Based on the available data and general chemical principles, we can anticipate the following for the crystallographic analysis of 7-(bromomethyl)bicyclo[4.1.0]heptane derivatives:

• Synthesis: The synthesis would likely involve the bromomethylation of a suitable bicyclo[4.1.0]heptane precursor.

• Crystallization: Standard techniques such as slow evaporation from a moderately polar solvent or vapor diffusion are promising starting points for obtaining single crystals.

• Structural Features: The crystal structure would reveal the precise bond lengths and angles of the bicyclo[4.1.0]heptane core, the conformation of the six-membered ring, and the orientation of the bromomethyl group. Intermolecular interactions, such as halogen bonding involving the bromine atom, could play a significant role in the crystal packing.

Conclusion

While direct X-ray crystallographic data for 7-(bromomethyl)bicyclo[4.1.0]heptane derivatives is currently limited, a wealth of information can be gleaned from analogous structures and established crystallographic methodologies. By following the best practices for crystallization and leveraging the detailed structural insights from related bicyclic compounds, researchers can be well-equipped to successfully elucidate the three-dimensional structures of this important class of molecules. The data presented in this guide serves as a valuable starting point for experimental design and a framework for the interpretation of future crystallographic studies in this area.

References

• University of Pennsylvania, Department of Chemistry, X-Ray Crystallography Facility. Crystal Growing Tips and Methods. [Link]

• University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals. [Link]

• Thao, T. B. (2025). Getting crystals your crystallographer will treasure: a beginner's guide. IUCrJ, 12(Pt 5), 535-544. [Link]

• Betz, K. N. (2011). X-Ray Crystallography of Chemical Compounds. Methods in Molecular Biology, 715, 23-44. [Link]

• Musin, R. Z., et al. (2023). Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide. Molbank, 2023(2), M1645. [Link]

• Massachusetts Institute of Technology, Department of Chemistry. Growing Quality Crystals. [Link]

• ResearchGate. Preparation of 7,7-Dibromobicyclo[4.1.0]heptane. [Link]

• ResearchGate. (PDF) Synthesis and Structure of N-(1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-yl)benzenesulfonamide. [Link]

• Amanote Research. (PDF) Bicyclo[2.2.1]hept-2-En-7-Yl 4-Bromobenzoate. [Link]

• PubChem. 7,7-Dibromobicyclo[4.1.0]heptane. [Link]

• Google Patents. Preparation method for 7-methyl-aza-bicyclo[1][5]heptane.

• PubChemLite. 7-(bromomethyl)-3-oxabicyclo[4.1.0]heptane. [Link]

• ResearchGate. X-ray investigations of bicyclic α-methylene-δ-valerolactones. [Link]

• Iowa State University, Chemical Instrumentation Facility. X-Ray Diffraction Basics. [Link]

• PubChem. 1-(Bromomethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one. [Link]

• PubChem. 7-Bromobicyclo[4.1.0]heptane. [Link]

• Chemistry LibreTexts. X-ray diffraction (XRD) basics and application. [Link]

• SlidePlayer. X-ray Diffraction (XRD). [Link]

• NIST. Bicyclo[2.2.1]heptane, 7,7-dimethyl-2-methylene-. [Link]

• Stenutz. trans-3,4-dibromo-7,7-dichlorobicyclo[4.1.0]heptane. [Link]

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• 8. X-Ray Diffraction Basics | Chemical Instrumentation Facility [cif.iastate.edu]
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Comparative Guide: Biological Activity of 7-(Bromomethyl)bicyclo[4.1.0]heptane Derivatives

Executive Summary: The Scaffold as a Conformational Probe

In the landscape of conformationally restricted pharmacophores, the bicyclo[4.1.0]heptane system occupies a critical niche. Derived from the versatile alkylating agent 7-(bromomethyl)bicyclo[4.1.0]heptane , this scaffold serves as a rigid bioisostere for cyclohexane and ribose rings.

While its smaller cousin, the bicyclo[3.1.0]hexane system (e.g., LY354740), has dominated the metabotropic glutamate receptor (mGluR) field, the [4.1.0] derivatives offer distinct steric volumes and ring-puckering parameters. This guide objectively compares the biological performance of [4.1.0]-derived compounds against their [3.1.0] alternatives and flexible natural substrates, focusing on antiviral carbocyclic nucleosides and enzyme inhibitors .

Critical Analysis: Bicyclo[4.1.0]heptane vs. Alternatives

Application A: Carbocyclic Nucleoside Analogs (Antiviral)

The 7-(bromomethyl) moiety allows for the attachment of nucleobases (Adenine, Thymine, etc.) to create carbocyclic nucleosides. These mimics replace the labile oxygen of the ribose ring with a methylene group, increasing metabolic stability against phosphorylases.

Comparative Performance Data:

Feature	[4.1.0] Derivatives (Product)	[3.1.0] Derivatives (Alternative)	Natural Nucleosides (Control)
Conformation	Rigid "Boat/Chair" hybrid; mimics specific sugar puckers.[1]	Rigid "North" or "South" locked (pseudosugar).	Flexible (dynamic equilibrium).
Target	Coxsackie Virus B4, HIV, HSV.[2]	A3 Adenosine Receptor, HSV, HCV.	DNA/RNA Polymerases.[3]
Potency (EC50)	Moderate: ~9.4 µg/mL (Coxsackie B4) for triazole derivatives.[4]	High: <1 µM (often nanomolar for A3AR).	Variable (High potency, low stability).
Selectivity Index	~8.4 (Moderate safety window).[4]	>1000 (Highly selective).	N/A
Metabolic Stability	High (Carbocyclic linkage).	High (Carbocyclic linkage).[4][5]	Low (Glycosidic bond cleavage).

Expert Insight: While [3.1.0] systems (Methanocarba nucleosides) effectively lock the "North" (C3'-endo) conformation preferred by viral polymerases, the [4.1.0] system introduces a larger hydrophobic bulk. Data indicates that [4.1.0] derivatives often suffer from steric clashes in the polymerase active site, leading to lower potency than [3.1.0] analogs, except in specific pockets like those of Coxsackie B4 , where the [4.1.0]-triazole derivative shows unique activity.

Application B: Suicide Inhibition of Alcohol Dehydrogenase (LADH)

Hydrolysis of the title compound yields bicyclo[4.1.0]hept-7-ylmethanol . This derivative acts as a mechanism-based inactivator.

Parameter	Bicyclo[4.1.0]hept-7-ylmethanol	Pyrazole (Standard Inhibitor)
Mechanism	Irreversible: Radical ring opening leads to covalent enzyme modification.	Reversible: Competitive coordination to Zinc.
Kinetics	Slow-onset inactivation (Time-dependent).	Fast-on/Fast-off.
Utility	Structural probe for active site geometry.	Clinical/Experimental standard.

Mechanistic Visualization

Pathway 1: Antiviral Mechanism & Synthesis

The following diagram illustrates the synthesis of nucleoside analogs from the 7-(bromomethyl) precursor and their subsequent biological bottleneck.

Figure 1: Synthesis and antiviral bottleneck of [4.1.0] nucleosides. Note the steric clash at the polymerase step often limits potency compared to [3.1.0] analogs.

Experimental Protocols

Protocol A: Synthesis of Carbocyclic Nucleoside Analogs

Objective: Coupling the 7-(bromomethyl) scaffold with a nucleobase (e.g., Adenine) to test antiviral activity.

Reagents:

• 7-(Bromomethyl)bicyclo[4.1.0]heptane (1.0 eq)

• Adenine (1.2 eq)

• Cesium Carbonate (

  , 2.0 eq)

• DMF (Anhydrous)

Workflow:

• Activation: Suspend Adenine and

  in anhydrous DMF under Argon atmosphere. Stir at 60°C for 1 hour to generate the nucleophilic anion.

• Coupling: Add 7-(Bromomethyl)bicyclo[4.1.0]heptane dropwise to the suspension. The bromomethyl group acts as the electrophile.

• Reaction: Heat to 100°C for 12–24 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

• Work-up: Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify via silica gel column chromatography.

  • Note: Expect a mixture of N9 and N7 regioisomers; N9 is typically the bioactive target.

• Validation: Confirm structure via 1H-NMR (look for the characteristic high-field cyclopropane protons at 0.5–1.0 ppm).

Protocol B: Coxsackie Virus B4 Cytopathic Effect (CPE) Assay

Objective: Determine the EC50 of the synthesized [4.1.0] derivative.

• Cell Culture: Seed Vero cells in 96-well plates (

  cells/well). Incubate for 24h at 37°C.

• Infection: Infect cells with Coxsackie Virus B4 at a Multiplicity of Infection (MOI) of 0.01.

• Treatment: Immediately add serial dilutions of the [4.1.0] derivative (Range: 0.1 – 100 µg/mL).

  • Control A: Ribavirin (Positive Control).

  • Control B: Vehicle (DMSO only).

• Incubation: Incubate for 72 hours.

• Readout: Assess cell viability using an MTS or MTT assay.

• Calculation:

  • Calculate EC50 using non-linear regression (GraphPad Prism).

References

• Design and Synthesis of Bicyclo[4.1.0]heptane Nucleosides. Source: Journal of Organic Chemistry (ACS). Context: Describes the synthesis of triazole-linked derivatives and their moderate activity against Coxsackie B4 (EC50 9.4 µg/mL).

• exo-Bicyclo[4.1.0]heptane-7-methanol: A Novel Latent Inhibitor of Liver Alcohol Dehydrogenase. Source: Journal of the Chemical Society, Chemical Communications.[6] Context: Details the suicide inhibition mechanism where the cyclopropane ring opens upon oxidation.

• Conformationally Constrained Glutamate Analogs. Source: Journal of Medicinal Chemistry. Context: Comparative data on bicyclic amino acids, establishing the [3.1.0] scaffold (e.g., LY354740) as superior to [4.1.0] for mGluR affinity due to steric fit.

• 7-Bromobicyclo[4.1.0]heptane (Compound Summary). Source: PubChem.[7] Context: Physical properties and safety data for the starting material.

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• 1. img01.pharmablock.com [img01.pharmablock.com]
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• 3. Drug Discovery of Nucleos(t)ide Antiviral Agents: Dedicated to Prof. Dr. Erik De Clercq on Occasion of His 80th Birthday - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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